Cas no 2228736-91-0 (2-(3-chloro-2-methoxyphenyl)methyloxirane)

• Product Name: 2-(3-chloro-2-methoxyphenyl)methyloxirane
• CAS No: 2228736-91-0
• MF: C₁₀H₁₁ClO₂
• MW: 198.646142244339
• CID: 6056616
• PubChem ID: 165856574
• Update Time: 2025-07-02

2-(3-chloro-2-methoxyphenyl)methyloxirane Chemical and Physical Properties

Names and Identifiers

• 2-(3-chloro-2-methoxyphenyl)methyloxirane
• 2228736-91-0
• 2-[(3-chloro-2-methoxyphenyl)methyl]oxirane
• EN300-1982933

• Inchi： 1S/C10H11ClO2/c1-12-10-7(5-8-6-13-8)3-2-4-9(10)11/h2-4,8H,5-6H2,1H3
• InChI Key： OJPUUKPYVXUUEK-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1OC)CC1CO1

Computed Properties

• Exact Mass: 198.0447573g/mol
• Monoisotopic Mass: 198.0447573g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 21.8Ų

Additional information on 2-(3-chloro-2-methoxyphenyl)methyloxirane

Introduction to 2-(3-chloro-2-methoxyphenyl)methyloxirane (CAS No. 2228736-91-0)

2-(3-chloro-2-methoxyphenyl)methyloxirane, identified by the Chemical Abstracts Service Number (CAS No.) 2228736-91-0, is a significant compound in the realm of organic chemistry and pharmaceutical research. This oxirane derivative, featuring a chloro-substituted and methoxy-substituted aromatic ring, has garnered attention due to its versatile structural properties and potential applications in synthetic chemistry and drug development. The unique combination of functional groups in its molecular framework positions it as a valuable intermediate for constructing more complex molecules, particularly in the synthesis of bioactive compounds.

The chemical structure of 2-(3-chloro-2-methoxyphenyl)methyloxirane consists of a cyclopropane oxide (oxirane) moiety attached to a phenyl ring that is substituted at the 3-position with a chlorine atom and at the 2-position with a methoxy group. This arrangement imparts distinct reactivity patterns, making it a promising candidate for various chemical transformations. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups on the aromatic ring enhances its utility in cross-coupling reactions, nucleophilic substitutions, and other synthetic protocols.

In recent years, the interest in oxirane derivatives has surged due to their role as key intermediates in the synthesis of pharmaceuticals and agrochemicals. The strained ring structure of oxiranes facilitates ring-opening reactions, which are pivotal for introducing new functional groups into the molecule. This characteristic has been exploited in the development of novel therapeutic agents, where precise control over molecular architecture is crucial for achieving desired biological activities. The 3-chloro-2-methoxyphenyl substituent on 2-(3-chloro-2-methoxyphenyl)methyloxirane further enhances its reactivity, enabling it to participate in diverse chemical transformations that are not possible with unsubstituted oxiranes.

One of the most compelling aspects of 2-(3-chloro-2-methoxyphenyl)methyloxirane is its potential application in medicinal chemistry. Researchers have been exploring its utility as a building block for designing small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its role in synthesizing compounds that interact with enzymes involved in cancer metabolism and inflammation. The ability to modify the aromatic ring and the oxirane moiety allows for fine-tuning of physicochemical properties such as solubility, permeability, and metabolic stability, which are critical factors in drug design.

The synthesis of 2-(3-chloro-2-methoxyphenyl)methyloxirane typically involves multi-step organic transformations starting from readily available precursors. Common synthetic routes include halogenation reactions on an appropriately substituted benzene derivative followed by epoxidation to introduce the oxirane ring. Advances in catalytic methods have enabled more efficient and sustainable syntheses, reducing waste and improving yields. These developments align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

Recent research has also highlighted the role of oxirane derivatives in polymer chemistry. The reactivity of oxiranes allows them to undergo copolymerization with other monomers, leading to materials with tailored properties. For example, 2-(3-chloro-2-methoxyphenyl)methyloxirane has been investigated as a monomer for producing biodegradable polymers that exhibit controlled degradation rates. Such materials are particularly relevant in medical applications, where temporary implants or drug delivery systems are required.

The pharmaceutical industry has been particularly interested in leveraging the structural features of 2-(3-chloro-2-methoxyphenyl)methyloxirane to develop novel therapeutics. By incorporating this compound into drug candidates, researchers aim to enhance binding affinity and selectivity towards target proteins or enzymes. Computational modeling and high-throughput screening have accelerated the discovery process by allowing rapid evaluation of structural variations. This approach has led to several promising candidates entering preclinical development pipelines.

In conclusion, 2-(3-chloro-2-methoxyphenyl)methyloxirane (CAS No. 2228736-91-0) represents a fascinating compound with broad applications across organic synthesis, medicinal chemistry, and materials science. Its unique structural features make it an invaluable intermediate for constructing complex molecules with potential biological activity. As research continues to uncover new synthetic methodologies and applications, this compound is poised to remain at the forefront of chemical innovation.